N,N-dimethyl-1-(oxan-4-yl)methanesulfonamide

• IUPAC Name: N,N-dimethyl-1-(oxan-4-yl)methanesulfonamide
• InChI: InChI=1S/C8H17NO3S/c1-9(2)13(10,11)7-8-3-5-12-6-4-8/h8H,3-7H2,1-2H3
• InChI Key: XEFWJLDQFZNBPG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)CC1CCOCC1
• Molecular Formula: C8H17NO3S
• Molecular Weight: 207.29 g/mol

Description

N,N-dimethyl-1-(oxan-4-yl)methanesulfonamide, also known as DMSO-4 or DMSOx, is a chemical compound with potential applications in scientific research. It is a sulfonamide derivative with a cyclic ether group, and it has been studied for its potential as a solvent, reagent, and intermediate in organic synthesis.

Mechanism of Action

The exact mechanism of action of N,N-dimethyl-1-(oxan-4-yl)methanesulfonamide is not well understood, but it is believed to act as a polar aprotic solvent and a nucleophile in various reactions. It may also participate in hydrogen bonding interactions with other molecules, which can affect its reactivity and solvation properties.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of N,N-dimethyl-1-(oxan-4-yl)methanesulfonamide. However, it has been shown to have low toxicity and good biocompatibility, making it a potential candidate for use in biological applications. It has also been studied for its potential as a cryoprotectant for cells and tissues.

Advantages and Limitations for Lab Experiments

One advantage of using N,N-dimethyl-1-(oxan-4-yl)methanesulfonamide in lab experiments is its high solubility in many organic solvents, which can facilitate reactions and separations. It is also relatively stable and easy to handle. However, one limitation is that it may react with certain functional groups, such as carboxylic acids and aldehydes, which can limit its utility in some reactions.

Future Directions

There are several potential future directions for research on N,N-dimethyl-1-(oxan-4-yl)methanesulfonamide. One area of interest is its potential as a cryoprotectant for cells and tissues, which could have applications in regenerative medicine and biobanking. Another area of interest is its potential as a nucleophile in the synthesis of heterocyclic compounds, which could lead to the development of new drugs and materials. Additionally, further studies are needed to understand the mechanism of action and potential biological effects of N,N-dimethyl-1-(oxan-4-yl)methanesulfonamide.

Synthesis Methods

The synthesis of N,N-dimethyl-1-(oxan-4-yl)methanesulfonamide involves the reaction of N,N-dimethylmethanesulfonamide with an epoxide, such as oxetane or oxirane. This reaction can be carried out using various methods, including acid-catalyzed or base-catalyzed conditions. The product is typically obtained as a colorless or pale yellow liquid, which is soluble in common organic solvents.

Scientific Research Applications

N,N-dimethyl-1-(oxan-4-yl)methanesulfonamide has been studied for its potential as a solvent and reagent in organic synthesis, particularly in the preparation of chiral compounds. It has also been used as a protecting group for alcohols and amines, as well as a source of the methanesulfonyl group in various reactions. In addition, N,N-dimethyl-1-(oxan-4-yl)methanesulfonamide has been investigated for its potential as a nucleophile in the synthesis of heterocyclic compounds.